N-tert-butoxycarbonyl-N-isopropyl-N'-prop-2-ynyl-ethane-1,2-diamine
Cat. No. B8316401
M. Wt: 240.34 g/mol
InChI Key: ZTWLGMPCQXAJOY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08426437B2
Procedure details
3.9 mL (13 mmol) of titanium isopropoxide and 2 g (10 mmol) of (tert-butoxycarbonyl-isopropyl-amino)-acetaldehyde (prepared according to the method described by Kato, Shiro et al., J. Chem. Soc. Perkin Trans. 1, 1997, 21, 3219-26) are added to a solution of 1.65 g (30 mmol) of propargylamine in 50 mL of anhydrous tetrahydrofuran. The solution is stirred for 5 hours at room temperature then 5 mL of anhydrous methanol and 317 mg (8.4 mmol) of sodium borohydride are added. Stirring is continued for a further 2 hours then 2 mL of water is added. The reaction mixture is filtered then the solvents are evaporated. The residue is purified by chromatography on silica (eluent dichloromethane/methanol 98/2) to give 1.2 g (50%) of N-tert-butoxycarbonyl-N-isopropyl-N′-prop-2-ynyl-ethane-1,2-diamine in the form of a colourless oil.
Quantity
2 g
Type
reactant
Reaction Step Three
Identifiers
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REACTION_CXSMILES
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[C:1]([O:5][C:6]([N:8]([CH2:12][CH:13]=O)[CH:9]([CH3:11])[CH3:10])=[O:7])([CH3:4])([CH3:3])[CH3:2].[CH2:15]([NH2:18])[C:16]#[CH:17].CO.[BH4-].[Na+]>O1CCCC1.CC(C)[O-].[Ti+4].CC(C)[O-].CC(C)[O-].CC(C)[O-].O>[C:1]([O:5][C:6]([N:8]([CH:9]([CH3:11])[CH3:10])[CH2:12][CH2:13][NH:18][CH2:15][C:16]#[CH:17])=[O:7])([CH3:4])([CH3:3])[CH3:2] |f:3.4,6.7.8.9.10|
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Inputs
Step One
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Name
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Quantity
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1.65 g
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Type
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reactant
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Smiles
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C(C#C)N
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
|
CO
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Name
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Quantity
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317 mg
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Step Three
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
|
C(C)(C)(C)OC(=O)N(C(C)C)CC=O
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Name
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Quantity
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3.9 mL
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Type
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catalyst
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Smiles
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CC([O-])C.[Ti+4].CC([O-])C.CC([O-])C.CC([O-])C
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Step Four
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Name
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Quantity
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2 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The solution is stirred for 5 hours at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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Stirring
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WAIT
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Type
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WAIT
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Details
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is continued for a further 2 hours
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Duration
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2 h
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FILTRATION
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Type
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FILTRATION
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Details
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The reaction mixture is filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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the solvents are evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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The residue is purified by chromatography on silica (eluent dichloromethane/methanol 98/2)
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Outcomes
Product
Details
Reaction Time |
5 h |
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Name
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Type
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product
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Smiles
|
C(C)(C)(C)OC(=O)N(CCNCC#C)C(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.2 g | |
| YIELD: PERCENTYIELD | 50% | |
| YIELD: CALCULATEDPERCENTYIELD | 49.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
